Cas no 1343885-56-2 (2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine)
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
-
- MDL: MFCD17046871
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954630-10mg |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H954630-50mg |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | H954630-100mg |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 100mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM407011-250mg |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95%+ | 250mg |
$535 | 2023-03-27 | |
| Chemenu | CM407011-500mg |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95%+ | 500mg |
$826 | 2023-03-27 | |
| Chemenu | CM407011-1g |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95%+ | 1g |
$1052 | 2023-03-27 | |
| Enamine | EN300-82472-0.05g |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95% | 0.05g |
$226.0 | 2023-09-02 | |
| Enamine | EN300-82472-0.1g |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95% | 0.1g |
$337.0 | 2023-09-02 | |
| Enamine | EN300-82472-0.25g |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95% | 0.25g |
$481.0 | 2023-09-02 | |
| Enamine | EN300-82472-0.5g |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine |
1343885-56-2 | 95% | 0.5g |
$758.0 | 2023-09-02 |
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
Introduction to 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine (CAS No. 1343885-56-2) and Its Emerging Applications in Chemical Biology
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine, identified by the CAS number 1343885-56-2, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework combines a pyridine ring with a cyclopenta[d]pyrimidine moiety linked via a hydrazine bridge, creating a versatile scaffold for further functionalization and biological investigation. This compound has emerged as a promising candidate in the development of novel therapeutic agents, particularly in the context of targeting intricate biological pathways. The hydrazine substituent at the 4-position of the cyclopenta[d]pyrimidine ring introduces reactivity that can be exploited for covalent binding to biological targets, while the pyridine moiety enhances solubility and bioavailability, making it an attractive scaffold for drug discovery.
The hydrazinyl group is particularly noteworthy for its ability to participate in Schiff base formation and other covalent interactions with biomolecules. This reactivity has been leveraged in recent studies to develop probes for protein-protein interactions and to design inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have shown promise in modulating kinases and other signal transduction proteins, which are critical in various disease states, including cancer and inflammatory disorders.
In recent years, there has been a surge in research focusing on cyclopenta[d]pyrimidine derivatives due to their demonstrated efficacy in several preclinical models. The structural motif is known to exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Furthermore, its ability to engage with multiple biological targets has made it a valuable component in rational drug design strategies. The combination of the pyridine and cyclopenta[d]pyrimidine rings provides a balanced profile of lipophilicity and polar surface area, which is often conducive to membrane permeability and target binding affinity.
One of the most compelling aspects of 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine is its potential as a tool compound for investigating protein-protein interactions (PPIs). The hydrazine moiety can react with nucleophiles such as cysteine residues in proteins, allowing researchers to develop probes that selectively label interacting partners. This approach has been instrumental in elucidating complex signaling networks and identifying novel therapeutic targets. Recent advances in chemical biology have demonstrated the utility of such probes in high-throughput screening campaigns, leading to the discovery of small molecules that disrupt aberrant PPIs associated with diseases.
The pharmaceutical industry has also been keenly interested in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. Its modular structure allows for easy modification at multiple positions, enabling medicinal chemists to explore diverse chemical space. For example, replacing the hydrazinyl group with other functional groups can alter the compound's pharmacological profile, making it suitable for different therapeutic indications. Additionally, incorporating fluorinated or other heteroatom substituents can enhance metabolic stability and improve drug-like properties.
Recent publications have highlighted the role of cyclopenta[d]pyrimidine derivatives in addressing unmet medical needs. A notable study published last year demonstrated that certain analogs of this compound exhibit potent inhibitory activity against mutant forms of kinases implicated in cancer progression. The study employed structure-based drug design principles to optimize binding affinity and selectivity. The results were particularly encouraging due to the ability of these compounds to overcome resistance mechanisms associated with existing kinase inhibitors.
The hydrazine-based linker in 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine also opens up possibilities for developing prodrugs or bioconjugates that enhance delivery or targeted action. By leveraging its reactivity with biological molecules, researchers can create prodrugs that release active species only upon reaching their target site within the body. This approach could improve therapeutic efficacy while minimizing off-target effects.
The synthesis of this compound presents an interesting challenge due to its complex heterocyclic core. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopenta[d]pyrimidine ring system. Additionally, automated synthesis platforms have facilitated rapid screening of analogs, accelerating the discovery process.
In conclusion,2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine (CAS No. 1343885-56-2) represents a compelling scaffold with broad applications in chemical biology and pharmaceutical research. Its unique structural features—combining a pyridine ring with a cyclopenta[d]pyrimidine moiety linked via a hydrazine bridge—make it an ideal candidate for developing novel therapeutics targeting complex biological pathways. As research continues to uncover new applications for this compound and its derivatives,its significance is expected to grow further, driving innovation across multiple disciplines within life sciences.
1343885-56-2 (2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)